Cas no 422532-45-4 (N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide
• CAS No: 422532-45-4
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 6503377
• Update Time: 2025-10-29

N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide
• Acetamide, N-(3-methoxypropyl)-2-[[4-[(2-phenylethyl)amino]-2-quinazolinyl]thio]-

• Inchi： 1S/C22H26N4O2S/c1-28-15-7-13-23-20(27)16-29-22-25-19-11-6-5-10-18(19)21(26-22)24-14-12-17-8-3-2-4-9-17/h2-6,8-11H,7,12-16H2,1H3,(H,23,27)(H,24,25,26)
• InChI Key： ZUNMNYXUOQZLRD-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)CSC1=NC(NCCC2=CC=CC=C2)=C2C(=N1)C=CC=C2

Additional information on N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide

Research Brief on N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide (CAS: 422532-45-4)

In recent years, the compound N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide (CAS: 422532-45-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and cancer treatment. The unique structural features of this compound, including the quinazoline core and the sulfanylacetamide moiety, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide exhibits potent inhibitory effects on epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in non-small cell lung cancer (NSCLC) therapy. The compound's binding affinity and selectivity were found to be superior to those of first-generation EGFR inhibitors, such as gefitinib and erlotinib, suggesting its potential as a next-generation therapeutic agent.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. A preclinical study conducted in 2024 reported that N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide demonstrates good oral bioavailability and sustained plasma concentrations in rodent models. These findings underscore the compound's potential for clinical development, although further optimization may be required to mitigate observed hepatic metabolism issues.

In addition to its anticancer properties, recent research has explored the compound's utility in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its anti-inflammatory effects, mediated through the suppression of NF-κB signaling pathways. This dual functionality—targeting both kinase activity and inflammatory pathways—positions the compound as a promising candidate for multifactorial diseases such as rheumatoid arthritis and certain types of cancer with inflammatory components.

Despite these advancements, challenges remain in the development of N-(3-methoxypropyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide. Current research efforts are focused on improving its metabolic stability and reducing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to design analogs with enhanced therapeutic indices. The compound's progress through preclinical development will be closely monitored by the scientific community, as it represents a significant step forward in the design of targeted therapies.